Cas no 2098049-98-8 (2-(1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-amine)

• Product Name: 2-(1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-amine
• CAS No: 2098049-98-8
• MF: C₇H₈F₅N₃
• MW: 229.150538444519
• CID: 5727826
• PubChem ID: 121210698
• Update Time: 2023-10-27

2-(1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• F2198-0233
• 2-[2-(difluoromethyl)-5-(trifluoromethyl)pyrazol-3-yl]ethanamine
• AKOS026720779
• 2-(1-(difluoromethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)ethan-1-amine
• 2098049-98-8
• starbld0037584
• 1H-Pyrazole-5-ethanamine, 1-(difluoromethyl)-3-(trifluoromethyl)-

• Inchi： 1S/C7H8F5N3/c8-6(9)15-4(1-2-13)3-5(14-15)7(10,11)12/h3,6H,1-2,13H2
• InChI Key： FPSDFVVXAJGURL-UHFFFAOYSA-N
• SMILES： FC(N1C(=CC(C(F)(F)F)=N1)CCN)F

Computed Properties

• Exact Mass: 229.06383808g/mol
• Monoisotopic Mass: 229.06383808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 214.5±40.0 °C(Predicted)
• pka: 9.19±0.10(Predicted)